Cas no 2229317-86-4 (3-(1-benzylpyrrolidin-2-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(1-benzylpyrrolidin-2-yl)-3-hydroxypropanenitrile
• CAS No: 2229317-86-4
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5911327
• PubChem ID: 165723589
• Update Time: 2025-07-22

3-(1-benzylpyrrolidin-2-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzylpyrrolidin-2-yl)-3-hydroxypropanenitrile
• 2229317-86-4
• EN300-1864790

• Inchi： 1S/C14H18N2O/c15-9-8-14(17)13-7-4-10-16(13)11-12-5-2-1-3-6-12/h1-3,5-6,13-14,17H,4,7-8,10-11H2
• InChI Key： DTIUVDUIFCZOSS-UHFFFAOYSA-N
• SMILES： OC(CC#N)C1CCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.3Ų

Additional information on 3-(1-benzylpyrrolidin-2-yl)-3-hydroxypropanenitrile

3-(1-Benzylpyrrolidin-2-yl)-3-hydroxypropanenitrile: A Comprehensive Overview

3-(1-Benzylpyrrolidin-2-yl)-3-hydroxypropanenitrile (CAS No. 2229317-86-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting neurological disorders and cancer.

The molecular structure of 3-(1-Benzylpyrrolidin-2-yl)-3-hydroxypropanenitrile is composed of a benzyl group attached to a pyrrolidine ring, which is further linked to a hydroxypropanenitrile moiety. This intricate arrangement imparts the compound with specific chemical and biological properties that make it an interesting candidate for further investigation. Recent studies have highlighted its potential as a lead compound for the development of new therapeutic agents.

In the realm of medicinal chemistry, the design and synthesis of compounds like 3-(1-Benzylpyrrolidin-2-yl)-3-hydroxypropanenitrile are crucial for advancing our understanding of molecular interactions and their implications in disease treatment. The benzylpyrrolidine scaffold, in particular, has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to the compound's ability to modulate various cellular pathways and receptors.

One of the key areas of research involving 3-(1-Benzylpyrrolidin-2-yl)-3-hydroxypropanenitrile is its potential as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neuronal function, leading to cognitive decline and motor impairments. Studies have shown that compounds with similar structural features can effectively protect neurons from oxidative stress and inflammation, which are major contributors to neurodegeneration.

A recent study published in the Journal of Medicinal Chemistry investigated the neuroprotective effects of 3-(1-Benzylpyrrolidin-2-yl)-3-hydroxypropanenitrile in vitro and in vivo models. The results demonstrated that this compound significantly reduced neuronal cell death induced by oxidative stress and inhibited the production of pro-inflammatory cytokines. These findings suggest that 3-(1-Benzylpyrrolidin-2-yl)-3-hydroxypropanenitrile could be a promising candidate for the development of new therapies for neurodegenerative diseases.

Beyond its neuroprotective properties, 3-(1-Benzylpyrrolidin-2-yl)-3-hydroxypropanenitrile has also shown potential in cancer research. Cancer cells often exhibit altered metabolic pathways and increased resistance to apoptosis, making them difficult to target with conventional therapies. Compounds with a benzylpyrrolidine scaffold have been found to interfere with these pathways, leading to cell cycle arrest and apoptosis induction.

A study published in Cancer Research evaluated the anticancer activity of 3-(1-Benzylpyrrolidin-2-yl)-3-hydroxypropanenitrile against various cancer cell lines. The results indicated that this compound effectively inhibited cell proliferation and induced apoptosis in both solid tumor and hematological cancer cells. Additionally, it demonstrated synergistic effects when combined with standard chemotherapeutic agents, suggesting its potential as an adjuvant therapy.

The synthesis of 3-(1-Benzylpyrrolidin-2-yl)-3-hydroxypropanenitrile involves several steps, including the formation of the benzylpyrrolidine ring and the subsequent attachment of the hydroxypropanenitrile moiety. Various synthetic routes have been explored to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

In conclusion, 3-(1-Benzylpyrrolidin-2-yl)-3-hydroxypropanenitrile (CAS No. 2229317-86-4) represents a promising compound with diverse biological activities. Its potential applications in neuroprotective and anticancer therapies highlight its significance in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and therapeutic potential, paving the way for the development of new treatments for various diseases.